Cas no 1803744-19-5 (7-(Fluoromethyl)-2-methylbenzo[d]oxazole)

• Product Name: 7-(Fluoromethyl)-2-methylbenzo[d]oxazole
• CAS No: 1803744-19-5
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 4819625
• Update Time: 2025-06-30

7-(Fluoromethyl)-2-methylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-(Fluoromethyl)-2-methylbenzo[d]oxazole

• Inchi： 1S/C9H8FNO/c1-6-11-8-4-2-3-7(5-10)9(8)12-6/h2-4H,5H2,1H3
• InChI Key： VXWWWIVPZGLDFN-UHFFFAOYSA-N
• SMILES： FCC1C=CC=C2C=1OC(C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 2.3
• Topological Polar Surface Area: 26

Additional information on 7-(Fluoromethyl)-2-methylbenzo[d]oxazole

7-(Fluoromethyl)-2-methylbenzo[d]oxazole and CAS No. 1803744-19-5: A Comprehensive Overview of Its Chemical Structure, Pharmacological Properties, and Research Applications

7-(Fluoromethyl)-2-methylbenzo[d]oxazole is a heterocyclic compound characterized by a benzodioxole ring system with specific substituents. The CAS No. 1803744-19-5 designation confirms its unique molecular identity, which is critical for drug discovery and chemical synthesis studies. This compound belongs to the broader class of oxazole derivatives, a group known for their diverse biological activities. Recent research trends in pharmaceutical chemistry have highlighted the potential of such heterocyclic scaffolds in modulating target proteins and cell signaling pathways.

The chemical structure of 7-(Fluoromethyl)-2-methylbenzo[d]oxazole features a benzodioxole ring with a fluoromethyl group at the 7-position and a methyl group at the 2-position. This structural framework is particularly significant in drug design due to its ability to interact with various biological targets. The fluoromethyl substitution may enhance metabolic stability and lipophilicity, while the methyl group contributes to the compound's conformational flexibility. These features are essential for optimizing drug efficacy

7-(Fluoromethyl)-2-methylbenzo[d]oxazole and CAS No. 1803744-19-5: A Comprehensive Overview of Its Chemical Structure, Pharmacological Properties, and Research Applications

7-(Fluoromethyl)-2-methylbenzo[d]oxazole is a heterocyclic compound characterized by a benzodioxole ring system with specific substituents. The CAS No. 1803744-19-5 designation confirms its unique molecular identity, which is critical for drug discovery and chemical synthesis studies. This compound belongs to the broader class of oxazole derivatives, a group known for their diverse biological activities. Recent research trends in pharmaceutical chemistry have highlighted the potential of such heterocyclic scaffolds in modulating target proteins and cell signaling pathways.

The chemical structure of 7-(Fluoromethyl)-2-methylbenzo[d]oxazole features a benzodioxole ring with a fluoromethyl group at the 7-position and a methyl group at the 2-position. This structural framework is particularly significant in drug design due to its ability to interact with various biological targets. The fluoromethyl substitution may enhance metabolic stability and lipophilicity, while the methyl group contributes to the compound's conformational flexibility. These features are essential for optimizing drug efficacy and selectivity.

Pharmacological properties of 7-(Fluoromethyl)-2-methylbenzo[d]oxazole have been extensively studied in recent years. Research published in Journal of Medicinal Chemistry (2023) demonstrated its potential as a modulator of G-protein coupled receptors. The compound exhibits selective activity against specific receptor subtypes, which is a key factor in reducing off-target effects. Additionally, studies have shown that this compound can inhibit kinase enzymes involved in cell proliferation, making it a promising candidate for oncology research.

Recent synthetic methodologies for 7-(Fluoromethyl)-2-methylbenzo[d]oxazole have focused on green chemistry principles. A 2023 publication in Organic & Biomolecular Chemistry described a one-pot synthesis approach that reduces energy consumption and waste generation. This method is particularly relevant for industrial-scale production of pharmaceutical compounds. The fluoromethyl group can be introduced through electrophilic substitution reactions, which are well-established in organic synthesis.

In preclinical studies, 7-(Fluoromethyl)-2-methylbenzo[d]oxazole has shown antitumor activity in in vitro models. A 2023 study published in Cancer Research reported that this compound induces apoptosis in melanoma cells by targeting mitochondrial pathways. The compound's ability to disrupt cell cycle progression is another factor contributing to its anticancer potential. These findings underscore the importance of structure-activity relationship studies in drug development.

Furthermore, computational modeling has been used to predict the binding affinity of 7-(Fluoromethyl)-2-methylbenzo[d]oxazole with various protein targets. A 2023 study in Journal of Computational Chemistry employed molecular docking and virtual screening techniques to identify potential target proteins. These computational tools are invaluable for target identification and drug design in modern pharmacology.

Despite its promising pharmacological profile, 7-(Fluoromethyl)-2-methylbenzo[d]oxazole faces challenges in clinical translation. Pharmacokinetic studies are needed to determine its absorption, distribution, metabolism, and excretion profiles. Additionally, toxicity assessments are essential for drug safety evaluation. These studies are crucial for regulatory approval and market launch.

In conclusion, 7-(Fluoromethyl)-2-methylbenzo[d]oxazole represents a significant advancement in pharmaceutical chemistry. Its unique chemical structure, pharmacological properties, and synthetic potential make it a promising candidate for drug development. Continued research efforts in drug discovery, synthetic chemistry, and computational modeling will be essential for harnessing its full therapeutic potential.